1-tert-butyl-5-oxo-N-[2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethyl]-3-pyrrolidinecarboxamide

• IUPAC Name: 1-tert-butyl-5-oxo-N-[2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethyl]pyrrolidine-3-carboxamide
• InChI: InChI=1S/C18H27N3O2S/c1-18(2,3)21-11-12(10-16(21)22)17(23)19-9-8-15-20-13-6-4-5-7-14(13)24-15/h12H,4-11H2,1-3H3,(H,19,23)
• InChI Key: XBLWLXAJFVYQDW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1CC(CC1=O)C(=O)NCCC2=NC3=C(S2)CCCC3
• Molecular Formula: C18H27N3O2S
• Molecular Weight: 349.5 g/mol

Description

The compound belongs to a class of chemicals known for their complex structures and potential for various applications in chemistry and materials science. These compounds often feature a mix of heterocycles, which can impart unique chemical and physical properties.

Synthesis Analysis

The synthesis of similar complex compounds typically involves multi-step reactions, starting from basic heterocyclic compounds and building complexity through various chemical reactions. For example, a related synthesis involved creating 6-tert-butyl 3-ethyl 2-amino-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate from starting materials like tert-butyl 4-oxopiperidine-1-carboxylate, ethyl cyanomalonate, and sulfur. This process is characterized by the formation of Schiff base compounds, which are further analyzed using spectroscopic methods (Çolak et al., 2021).

Molecular Structure Analysis

X-ray crystallography and DFT analyses are common tools for understanding the molecular structure of these compounds. They reveal not only the 3D arrangement of atoms but also the presence of intramolecular hydrogen bonding, which can significantly influence the compound's chemical behavior and stability (Çolak et al., 2021).

Chemical Reactions and Properties

Compounds in this category often undergo specific chemical reactions, such as C-Demethylation, which can be mediated by enzymatic or non-enzymatic processes in biological or synthetic environments. The presence of functional groups like the oxadiazole ring affects the compound's reactivity and the types of reactions it can participate in (Yoo et al., 2008).

Scientific Research Applications

Synthetic Applications and Chemical Properties

• Heterocyclic Compound Synthesis : Compounds like tert-butyl 6-benzyl-2-(3,3-diethylureido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate showcase applications in synthesizing new anticholinesterases, highlighting the role of such molecules in developing treatments for diseases like Alzheimer's. These molecules exhibit weak intermolecular interactions and display various conformations stabilized by hydrogen bonds, which is crucial for understanding their chemical behavior and synthesis (Pietsch, Nieger, & Gütschow, 2007).

• Pharmacological Applications : The synthesis and evaluation of heterocyclic carboxamides, analogous to known antipsychotic agents, demonstrate potential applications in the development of new therapeutic agents. These compounds are evaluated for their binding affinity to various receptors and in vivo activities, which is crucial for the discovery of new drugs with fewer side effects (Norman, Navas, Thompson, & Rigdon, 1996).

• Anticancer and Antimicrobial Applications : Metallopharmaceutical agents based on palladium, gold, and silver N-heterocyclic carbene complexes exhibit significant anticancer and antimicrobial properties. These studies provide insight into the design and application of metal-based drugs, offering new avenues for cancer treatment and bacterial infections (Ray et al., 2007).

Material Science and Polymer Chemistry

• Polymer Synthesis : The synthesis of ortho-linked polyamides based on bis(ether-carboxylic acid) or a bis(ether amine) derived from 4-tert-butylcatechol demonstrates the compound's role in developing new polymeric materials. These polymers exhibit high thermal stability and solubility in various solvents, making them suitable for high-performance applications (Hsiao, Yang, & Chen, 2000).

• Photophysical Properties : Novel derivatives of regioisomerically pure 1,7-disubstituted perylene diimide dyes bearing phenoxy and pyrrolidinyl substituents show potential in optoelectronic applications. These compounds' synthesis, photophysical, thermal, and structural properties provide valuable insights for designing organic semiconductors and dyes with tailored optical properties (Ozser et al., 2017).